2-Amino-4,5-dihydroxyindane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Amino-4,5-dihydroxyindane is a synthetic indane derivative characterized by an aromatic bicyclic structure (indane core) substituted with amino and hydroxyl groups at positions 2, 4, and 5, respectively. The compound belongs to the broader class of 2-aminoindanes, which have been studied since the mid-20th century for their diverse pharmacological properties, including analgesic, psychostimulant, and neuroprotective effects . Early studies on 2-aminoindane derivatives, such as 2-aminoindane hydrochloride (SU-8629), demonstrated potent non-narcotic analgesic activity in animal models, likely mediated by adrenergic and serotonergic pathways . However, the specific pharmacological profile of 2-amino-4,5-dihydroxyindane remains less well-characterized, necessitating comparative analysis with structurally related compounds.
Properties
Molecular Formula |
C9H11NO2 |
|---|---|
Molecular Weight |
165.19 g/mol |
IUPAC Name |
2-amino-2,3-dihydro-1H-indene-4,5-diol |
InChI |
InChI=1S/C9H11NO2/c10-6-3-5-1-2-8(11)9(12)7(5)4-6/h1-2,6,11-12H,3-4,10H2 |
InChI Key |
KRZUYDLXBYUQGK-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CC2=C1C=CC(=C2O)O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The pharmacological and chemical properties of 2-aminoindane derivatives are highly dependent on substituent patterns. Below is a detailed comparison of 2-amino-4,5-dihydroxyindane with key analogs:
Table 1: Structural and Pharmacological Comparison of 2-Aminoindane Derivatives
| Compound Name | Substituents | Key Pharmacological Properties | Neurotoxicity Profile | References |
|---|---|---|---|---|
| 2-Amino-4,5-dihydroxyindane | 4-OH, 5-OH | Hypothesized analgesic/psychoactive activity; limited data | Unknown | — |
| 2-Aminoindane HCl | None (parent) | Potent non-narcotic analgesic (ED~50~ = 5 mg/kg, mice) | Non-neurotoxic | |
| 5-Methoxy-6-methyl-2-aminoindan | 5-OCH~3~, 6-CH~3~ | MDMA-like psychostimulant; serotonin/dopamine release | Low neurotoxicity | |
| 5-Iodo-2-aminoindan | 5-I | Non-neurotoxic analog of p-iodoamphetamine; CNS activity | Non-neurotoxic | |
| 5-Methoxy-2-aminoindan | 5-OCH~3~ | Serotonergic activity; weaker than MDMA | Moderate neurotoxicity |
Key Findings
Methoxy and Methyl Groups: The 5-methoxy-6-methyl derivative exhibits MDMA-like psychostimulant effects, attributed to serotonin and dopamine transporter inhibition, but with reduced neurotoxicity compared to MDMA due to lower oxidative stress generation . Halogenation (5-Iodo): 5-Iodo-2-aminoindan retains CNS activity while avoiding the neurotoxic effects of its parent compound, p-iodoamphetamine, likely due to reduced metabolite-induced oxidative damage .
Neurotoxicity and Safety Profiles: Non-hydroxylated derivatives (e.g., 2-aminoindane HCl) show minimal neurotoxicity, making them viable candidates for analgesic development . Methoxy-substituted compounds demonstrate a trade-off between psychostimulant potency and neurotoxicity, dependent on substitution position and metabolic stability .
Metabolic and Structural Stability: Hydroxyl groups in 2-amino-4,5-dihydroxyindane may increase susceptibility to Phase II metabolism (e.g., glucuronidation), shortening half-life compared to halogenated or alkylated analogs . Halogenated derivatives (e.g., 5-iodo) exhibit enhanced metabolic stability, favoring prolonged CNS activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
